Cas no 676618-14-7 (Benzene, 5-bromo-1,2-difluoro-3-[[(1R)-1-methylheptyl]oxy]-)

• Product Name: Benzene, 5-bromo-1,2-difluoro-3-[[(1R)-1-methylheptyl]oxy]-
• CAS No: 676618-14-7
• MF: C₁₄H₁₉BrF₂O
• MW: 321.200870752335
• CID: 2851224
• PubChem ID: 11493491
• Update Time: 2025-04-21

Benzene, 5-bromo-1,2-difluoro-3-[[(1R)-1-methylheptyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-bromo-1,2-difluoro-3-[[(1R)-1-methylheptyl]oxy]-
• 676618-14-7
• DTXSID20467550

• Inchi： 1S/C14H19BrF2O/c1-3-4-5-6-7-10(2)18-13-9-11(15)8-12(16)14(13)17/h8-10H,3-7H2,1-2H3/t10-/m1/s1
• InChI Key： XZXMJJJJGZCKEK-SNVBAGLBSA-N
• SMILES： BrC1C=C(C(=C(C=1)O[C@H](C)CCCCCC)F)F

Computed Properties

• Exact Mass: 320.05873Da
• Monoisotopic Mass: 320.05873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 9.2Ų